Cas no 2763756-32-5 ({1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride)

• Product Name: {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride
• CAS No: 2763756-32-5
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5417229
• PubChem ID: 165995807
• Update Time: 2025-06-08

{1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• {1-aminospiro[3.3]heptan-1-yl}methanol hydrochloride
• 2763756-32-5
• EN300-37355426
• Z5774201259
• {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride

• Inchi： 1S/C8H15NO.ClH/c9-8(6-10)5-4-7(8)2-1-3-7;/h10H,1-6,9H2;1H
• InChI Key： YPFSSXDDSICICU-UHFFFAOYSA-N
• SMILES： Cl.OCC1(CCC21CCC2)N

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride

Comprehensive Overview of {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride (CAS No. 2763756-32-5)

In the rapidly evolving field of pharmaceutical and chemical research, {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride (CAS No. 2763756-32-5) has emerged as a compound of significant interest. This spirocyclic amine derivative is gaining attention due to its unique structural properties and potential applications in drug discovery and development. Researchers are particularly intrigued by its spiro[3.3]heptane core, which offers distinct conformational advantages compared to traditional cyclic amines.

The compound's hydrochloride salt form enhances its stability and solubility, making it more suitable for various experimental and formulation purposes. Recent studies have focused on exploring its role as a building block in medicinal chemistry, particularly in the design of novel CNS-active compounds. The aminospiro moiety presents interesting possibilities for creating molecules with improved blood-brain barrier penetration, a key consideration in neuropharmaceutical development.

From a synthetic chemistry perspective, {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride represents an exciting challenge. The spirocyclic structure requires specialized synthetic approaches, with researchers developing innovative methods to construct this framework efficiently. Current literature suggests growing interest in ring strain manipulation and conformational control strategies when working with such compounds.

In the context of modern drug discovery trends, this compound aligns well with the industry's focus on three-dimensional molecular architectures. Compared to flat, aromatic systems, spiro compounds like {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride offer improved physicochemical properties and potentially better target engagement. This has led to increased research into their application for GPCR targets and enzyme inhibition.

The pharmaceutical industry's growing emphasis on saturation and Fsp3 (fraction of sp3 hybridized carbons) makes compounds like {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride particularly valuable. Their complex three-dimensional shape may contribute to better selectivity profiles and reduced off-target effects, addressing one of the major challenges in contemporary drug development.

Analytical characterization of {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride presents its own set of interesting challenges and opportunities. Advanced techniques such as X-ray crystallography and NMR spectroscopy are crucial for understanding its conformational behavior in solution and solid states. These studies contribute valuable data to the growing body of knowledge about spirocyclic systems in general.

From a formulation perspective, the hydrochloride salt form of this compound offers advantages in terms of crystalline stability and handling properties. These characteristics are particularly important when considering scale-up processes for potential pharmaceutical applications. The compound's methanol functionality also provides a convenient handle for further chemical modifications.

Recent patent literature reveals growing interest in spiro[3.3]heptane derivatives across multiple therapeutic areas. While specific applications of {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride remain proprietary in many cases, the structural features suggest potential in areas ranging from neurological disorders to metabolic diseases. The compound's versatility as a chemical intermediate makes it valuable for diverse research programs.

Quality control aspects of {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride production are receiving increased attention. Establishing robust analytical methods for purity assessment and stability testing protocols are essential steps in its development as a reliable research chemical. These efforts contribute to the compound's growing reputation as a valuable tool for medicinal chemists.

The environmental and green chemistry aspects of producing such specialized compounds are also gaining importance. Researchers are investigating more sustainable routes to spirocyclic amines, with attention to atom economy and reduced waste generation. This aligns with broader industry trends toward more environmentally conscious synthetic methodologies.

In conclusion, {1-Aminospiro[3.3]heptan-1-yl}methanol hydrochloride (CAS No. 2763756-32-5) represents an exciting area of research at the intersection of synthetic chemistry and drug discovery. Its unique spirocyclic architecture offers numerous possibilities for creating novel bioactive molecules, while presenting interesting synthetic challenges. As the pharmaceutical industry continues to explore three-dimensional molecular space, compounds like this will likely play increasingly important roles in the development of next-generation therapeutics.